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Compound of Interest

Compound Name: ML303

Cat. No.: B2935589

Essential Safety and Handling of ML303

For researchers, scientists, and drug development professionals, the proper handling of
chemical compounds is paramount to ensure laboratory safety and experimental integrity. This
guide provides essential, immediate safety and logistical information for the handling of ML303,
a potent inhibitor of the influenza viral protein NS1. Adherence to these procedures is critical
due to the compound's acute oral toxicity.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling ML303 to minimize
exposure and ensure personal safety.

PPE Category Specific Recommendation

Hand Protection Chemically resistant gloves (e.qg., Nitrile rubber)

] Safety glasses with side-shields or chemical
Eye/Face Protection
safety goggles

Skin and Body Protection Laboratory coat

) ) Use in a well-ventilated area or under a
Respiratory Protection )
chemical fume hood
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Hazard Identification and Precautionary Measures

ML303 is classified as acutely toxic if swallowed (Acute Toxicity, Oral, Category 3). The
following pictograms and statements summarize the key hazards and necessary precautions.

Hazard Information Precautionary Statements

P264: Wash hands thoroughly after handling.
P270: Do not eat, drink or smoke when using
this product. P301 + P310: IF SWALLOWED:
Signal Word: Danger Immediately call a POISON CENTER or
doctor/physician. P405: Store locked up. P501:
Dispose of contents/container to an approved

waste disposal plant.

Operational and Disposal Plan

A systematic approach to handling ML303, from receipt to disposal, is crucial for maintaining a

safe laboratory environment.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly closed container in a cool, dry, and well-ventilated area at 2-8°C.
o Ensure the storage area is secure and accessible only to authorized personnel.
2. Preparation and Handling:

 All handling of ML303 powder should be conducted in a chemical fume hood to avoid

inhalation of dust.

e ML303 is soluble in DMSO (20 mg/mL). When preparing solutions, add the solvent to the
powder slowly to avoid splashing.

» Use dedicated and properly calibrated equipment (e.g., spatulas, weighing paper,
glassware).
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3. Spill Management:
 In case of a spill, wear appropriate PPE.

o For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a
sealed container for disposal.

 For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

o Ventilate the area and wash the spill site after material pickup is complete.
4. Disposal:

» Dispose of ML303 and any contaminated materials in accordance with local, state, and
federal regulations for hazardous waste.

» Do not dispose of down the drain or with general laboratory trash.

Below is a diagram illustrating the standard operational workflow for handling ML303.
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ML303 Handling Workflow
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[https://www.benchchem.com/product/b2935589#personal-protective-equipment-for-
handling-mI303]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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